Cas no 1807204-14-3 (2-Bromo-3-methyl-4-nitrobenzaldehyde)

• Product Name: 2-Bromo-3-methyl-4-nitrobenzaldehyde
• CAS No: 1807204-14-3
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 5006512
• Update Time: 2025-05-21

2-Bromo-3-methyl-4-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methyl-4-nitrobenzaldehyde

• Inchi： 1S/C8H6BrNO3/c1-5-7(10(12)13)3-2-6(4-11)8(5)9/h2-4H,1H3
• InChI Key： NNLOJWOIMBKBCC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=CC(=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9

Additional information on 2-Bromo-3-methyl-4-nitrobenzaldehyde

Research Brief on 2-Bromo-3-methyl-4-nitrobenzaldehyde (CAS: 1807204-14-3) in Chemical and Biomedical Applications

2-Bromo-3-methyl-4-nitrobenzaldehyde (CAS: 1807204-14-3) is a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological activity, and potential applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-Bromo-3-methyl-4-nitrobenzaldehyde as a precursor for the synthesis of indole-based kinase inhibitors. The compound's unique bromo and nitro functional groups facilitated efficient cross-coupling reactions, enabling the construction of diverse heterocyclic scaffolds with potent inhibitory activity against tyrosine kinases. The study reported a series of derivatives with IC50 values in the nanomolar range, underscoring the compound's versatility in medicinal chemistry.

Another notable application of 2-Bromo-3-methyl-4-nitrobenzaldehyde was demonstrated in a recent ACS Infectious Diseases publication, where it served as a building block for the development of anti-tubercular agents. The nitro group was strategically reduced to an amine, followed by condensation with various electrophiles to yield Schiff base derivatives. These compounds exhibited significant activity against Mycobacterium tuberculosis, with minimal cytotoxicity toward mammalian cells, suggesting their potential as lead candidates for further optimization.

From a synthetic perspective, advances in catalytic methodologies have enhanced the efficiency of transformations involving 2-Bromo-3-methyl-4-nitrobenzaldehyde. For instance, a 2024 Organic Letters study described a palladium-catalyzed C-H activation protocol that leveraged the bromo substituent for regioselective functionalization. This approach streamlined the synthesis of complex aromatic systems, reducing the need for multi-step sequences and improving overall yields.

In conclusion, 2-Bromo-3-methyl-4-nitrobenzaldehyde (CAS: 1807204-14-3) continues to play a pivotal role in chemical and biomedical research. Its applications span from kinase inhibitor development to anti-infective drug discovery, supported by innovative synthetic strategies. Future studies may explore its utility in other therapeutic areas, such as neurodegenerative diseases or inflammation, further expanding its impact on the pharmaceutical industry.